![molecular formula C21H24N2O5 B3452232 N-{[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl}-3-nitrobenzamide](/img/structure/B3452232.png)
N-{[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl}-3-nitrobenzamide
Overview
Description
N-{[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl}-3-nitrobenzamide, also known as JWH-250, is a synthetic cannabinoid that was first synthesized in 1995. It belongs to the family of aminoalkylindoles and has been classified as a Schedule I drug in the United States. Despite its legal status, JWH-250 has been used for scientific research purposes due to its potential therapeutic properties.
Mechanism of Action
N-{[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl}-3-nitrobenzamide binds to CB1 and CB2 receptors in the brain and peripheral tissues, leading to the activation of various signaling pathways. These pathways are involved in the regulation of various physiological processes, including pain sensation, appetite, and mood regulation. This compound has been shown to have a higher affinity for CB1 receptors than CB2 receptors, which are primarily found in immune cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release and the regulation of gene expression. It has also been shown to have analgesic, anti-inflammatory, and anticonvulsant properties. This compound has been used to study the effects of cannabinoids on the central nervous system, including their potential therapeutic properties for various neurological disorders.
Advantages and Limitations for Lab Experiments
N-{[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl}-3-nitrobenzamide has several advantages for lab experiments, including its high affinity for CB1 and CB2 receptors, which makes it a useful tool for studying the effects of cannabinoids on the central nervous system. However, this compound has several limitations, including its legal status as a Schedule I drug, which makes it difficult to obtain for research purposes. Additionally, this compound has been shown to have potential toxicity and adverse effects, which must be taken into consideration when using it for scientific research.
Future Directions
Future research on N-{[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl}-3-nitrobenzamide should focus on its potential therapeutic properties for various neurological disorders, including epilepsy, multiple sclerosis, and chronic pain. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound, as well as its potential long-term effects on the central nervous system. Finally, future research should focus on developing safer and more effective synthetic cannabinoids for scientific research purposes.
Scientific Research Applications
N-{[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl}-3-nitrobenzamide has been used for scientific research purposes as a cannabinoid receptor agonist. It has been shown to bind with high affinity to both CB1 and CB2 receptors, which are involved in various physiological processes, including pain sensation, appetite, and mood regulation. This compound has also been used to study the effects of cannabinoids on the central nervous system, including their potential therapeutic properties for various neurological disorders.
properties
IUPAC Name |
N-[[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl]-3-nitrobenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O5/c1-27-18-9-8-16(13-19(18)28-2)21(10-3-4-11-21)14-22-20(24)15-6-5-7-17(12-15)23(25)26/h5-9,12-13H,3-4,10-11,14H2,1-2H3,(H,22,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJWIGKGDQWKLKL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2(CCCC2)CNC(=O)C3=CC(=CC=C3)[N+](=O)[O-])OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.